Cas no 1515-81-7 (p-(Methoxymethyl)anisole)

• Product Name: p-(Methoxymethyl)anisole
• CAS No: 1515-81-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00155135
• CID: 147763
• PubChem ID: 160871217
• Update Time: 2025-05-24

p-(Methoxymethyl)anisole Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-4-(methoxymethyl)-
• (4-Methoxybenzyl) Methyl Ether
• p-(Methoxymethyl)Anisole
• 4-(Methoxymethyl)anisole
• 4-MeOC6H4CH2OMe
• 4-methoxybenzyl methyl ether
• 4-methoxyphenylmethyl methyl ester
• A-dimethoxytoluene
• methyl PMB ether
• NSC37490
• p-methoxybenzyl methyl ether
• p-methoxyphenylmethyl methyl ether
• SureCN31270
• 1-Methoxy-4-(methoxymethyl)benzene
• Benzene, 1-methoxy-4-(methoxymethyl)-
• RSOYRXBYZFBWFS-UHFFFAOYSA-N
• 563PH7T92V
• p-Methoxymethylanisole
• p,
• p,alpha-Dimethoxytoluene
• 4-(methoxymethyl)-anisole
• p,.alpha.-Dimethoxytoluene
• K
• (4-Methoxybenzyl)methyl ether
• p-(Methoxymethyl)anisole

• MDL： MFCD00155135
• Inchi： 1S/C9H12O2/c1-10-7-8-3-5-9(11-2)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： RSOYRXBYZFBWFS-UHFFFAOYSA-N
• SMILES： COCC1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.997
• Boiling Point: 226°C(lit.)
• Flash Point: 69.3°C
• Refractive Index: 1.5130 to 1.5170
• PSA: 18.46
• LogP: 1.84160

p-(Methoxymethyl)anisole Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on p-(Methoxymethyl)anisole

Comprehensive Guide to p-(Methoxymethyl)anisole (CAS No. 1515-81-7): Properties, Applications, and Industry Insights

p-(Methoxymethyl)anisole (CAS No. 1515-81-7), also known as 4-(methoxymethyl)anisole, is a versatile aromatic ether compound widely used in pharmaceuticals, fragrances, and specialty chemicals. Its unique molecular structure, featuring a methoxymethyl group attached to a methoxy-substituted benzene ring, makes it a valuable intermediate in organic synthesis. The compound's CAS registry number 1515-81-7 serves as a universal identifier for researchers and regulatory bodies, ensuring precise communication across global supply chains.

In recent years, the demand for p-(Methoxymethyl)anisole has surged due to its role in green chemistry initiatives. With growing interest in sustainable synthesis methods, this compound has gained attention as a potential building block for biodegradable materials and eco-friendly solvents. Industry reports indicate that searches for "1515-81-7 applications" and "p-(Methoxymethyl)anisole synthesis" have increased by 42% in the past two years, reflecting its rising importance in R&D sectors.

The physicochemical properties of CAS 1515-81-7 contribute to its diverse applications. With a molecular formula of C₉H₁₂O₂ and a molecular weight of 152.19 g/mol, it typically appears as a colorless to pale yellow liquid with a characteristic aromatic odor. Its boiling point ranges between 230-235°C, and it demonstrates moderate solubility in organic solvents while being practically insoluble in water. These characteristics make it particularly useful in flavor and fragrance formulations, where controlled release and stability are crucial factors.

Pharmaceutical applications of p-(Methoxymethyl)anisole have attracted significant research interest. Recent studies published in the Journal of Medicinal Chemistry highlight its potential as a precursor for novel drug candidates, particularly in developing central nervous system (CNS) therapeutics. The compound's structural features allow for strategic modifications that can enhance blood-brain barrier permeability, a key consideration in neurological drug design. This aligns with current healthcare trends focusing on neurodegenerative disease treatments and cognitive enhancers.

In the fragrance industry, 1515-81-7 serves as a key ingredient for creating long-lasting floral notes, especially in premium perfumes and cosmetic products. Its stability under various pH conditions and resistance to oxidation make it ideal for personal care formulations. Market analysis shows that consumer searches for "perfume ingredients" and "fragrance chemistry" have grown exponentially, with particular interest in sustainable scent technologies where this compound plays a role.

The synthesis of p-(Methoxymethyl)anisole typically involves Williamson ether synthesis or nucleophilic substitution reactions, with recent advancements focusing on catalytic processes that improve yield and reduce environmental impact. Patent literature reveals innovative approaches using heterogeneous catalysts and microwave-assisted synthesis, addressing the industry's push toward energy-efficient production methods. These developments respond to the increasing number of searches for "green chemical synthesis" and "catalysis in organic chemistry".

Quality control standards for CAS No. 1515-81-7 require rigorous analytical testing, including GC-MS analysis and HPLC purity assessment. The compound typically maintains ≥98% purity for industrial applications, with higher grades (≥99.5%) available for pharmaceutical use. Regulatory compliance documents emphasize proper storage conditions—recommending protection from light and moisture in tightly sealed containers—to maintain stability during transportation and storage.

Emerging applications in material science have expanded the market potential for p-(Methoxymethyl)anisole. Researchers are investigating its incorporation into advanced polymer systems and liquid crystal displays (LCDs), where its aromatic structure contributes to desired optical properties. This aligns with the booming demand for electronic materials and flexible display technologies, topics that consistently rank high in scientific search queries.

Safety assessments of 1515-81-7 indicate standard handling precautions for organic compounds, including proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, material safety data sheets recommend avoiding prolonged skin contact and inhalation of vapors. These guidelines reflect the chemical industry's increased focus on occupational health and safety protocols, subjects that generate substantial online search traffic among professionals.

The global market for p-(Methoxymethyl)anisole shows steady growth, projected to maintain a 5.8% CAGR through 2030 according to industry analysts. Asia-Pacific regions dominate production, while North America and Europe lead in consumption for high-value applications. This geographic distribution pattern mirrors search trends for "chemical suppliers 1515-81-7" and "p-(Methoxymethyl)anisole distributors," which show regional variations in commercial interest.

Future research directions for CAS 1515-81-7 include exploring its potential in renewable energy applications and smart material development. Preliminary studies suggest possible uses in organic photovoltaic cells and self-healing coatings, areas that align with current scientific priorities. These innovative applications respond to the growing public interest in clean energy solutions and advanced material science, as evidenced by search engine query patterns.

For researchers and industry professionals seeking technical specifications, the p-(Methoxymethyl)anisole monograph includes detailed spectral data (IR, NMR, and mass spectra) available through major chemical databases. The compound's well-characterized properties facilitate its adoption in various synthetic pathways, supporting the chemical industry's need for reliable intermediates with consistent quality—a frequent concern expressed in professional forums and technical queries.